Cas no 1783441-58-6 (2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one)

• Product Name: 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one
• CAS No: 1783441-58-6
• MF: C₇H₁₂F₂N₂O
• MW: 178.179788589478
• CID: 4773897
• Update Time: 2025-05-22

2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-AMino-1-(4,4-difluoropiperidin-1-yl)ethanone
• 2-amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one
• 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one

• Inchi： 1S/C7H12F2N2O/c8-7(9)1-3-11(4-2-7)6(12)5-10/h1-5,10H2
• InChI Key： ZAILTSQNHCUFAH-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(CN)=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 0
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one

2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one: A Comprehensive Overview

2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one is a compound with the CAS registry number 1783441-58-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a piperidine ring substituted with two fluorine atoms. The presence of these fluorine atoms introduces interesting electronic and steric properties, making this compound a valuable subject for research in drug design and chemical synthesis.

The synthesis of 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, leveraging advancements in catalytic systems and reaction conditions. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most promising applications of 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one lies in its potential as a building block for more complex molecules. Its structure allows for further functionalization at multiple positions, enabling the creation of diverse chemical libraries. These libraries are invaluable in high-throughput screening campaigns aimed at identifying novel drug candidates.

Recent research has also highlighted the biological activity of 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one. In vitro studies have demonstrated its ability to modulate key enzymes involved in metabolic pathways, suggesting potential therapeutic applications in areas such as diabetes and obesity. Furthermore, computational modeling has provided insights into its binding interactions with target proteins, offering a foundation for structure-based drug design.

The fluorine substitution pattern in 2-Amino-1-(4,4-difluoropiperidin-1-yl)ethan-1-one plays a critical role in its pharmacokinetic properties. Fluorine atoms are known to enhance lipophilicity and improve metabolic stability, both of which are desirable traits for orally administered drugs. Preclinical studies have shown that this compound exhibits favorable absorption and bioavailability profiles, making it a strong candidate for further development.

In addition to its pharmacological applications, 2-Amino-1-(4,4-difluoropiperidin-1-yll)ethanone has also been explored in materials science. Its rigid structure and ability to form hydrogen bonds make it a suitable candidate for designing self-assembled monolayers and other nanomaterials. This dual functionality underscores the versatility of this compound across multiple disciplines.

From a synthetic standpoint, the preparation of 2-Amino...